(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)(4-(4-(4-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)piperidin-1-yl)methanone
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Description
(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)(4-(4-(4-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C22H27F3N6O2 and its molecular weight is 464.493. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compounds in Medicinal Chemistry
Heterocyclic Core in Histamine H3 Receptor Antagonists : A study by Swanson et al. (2009) explored the synthesis of small molecules with a heterocyclic core for high in vitro affinity at the human histamine H3 receptor. The compounds showed potential for crossing the blood-brain barrier, indicating relevance in neurological research and drug development Swanson, D. M., Shah, C. R., Lord, B., Morton, K., Dvorak, L. K., Mazur, C., ... Carruthers, N. I. (2009). European Journal of Medicinal Chemistry.
Molecular Docking Studies for Anticancer and Antimicrobial Agents : Research by Katariya, Vennapu, and Shah (2021) focused on novel biologically potent heterocyclic compounds for their anticancer and antimicrobial activities. This includes molecular docking studies to understand the interaction of these compounds with biological targets, emphasizing the structural importance of heterocyclic compounds Katariya, K. D., Vennapu, D. R., & Shah, S. (2021). Journal of Molecular Structure.
Novel Pyrazole Derivatives as Antimicrobial and Anticancer Agents : A study highlighted the synthesis of pyrazole carboxamide derivatives, demonstrating their potential as antibacterial and antifungal agents. This research emphasizes the versatile applications of heterocyclic compounds in developing new therapeutic agents Lv, H.-S., Ding, X.-L., & Zhao, B. (2013). Journal of Chemical Research.
Synthesis and Biological Activities of Pyridine Derivatives : Research on novel pyrazole and isoxazole derivatives, including their synthesis and characterization, indicates significant antibacterial and antifungal activities. Such studies showcase the potential of heterocyclic compounds in addressing microbial resistance Sanjeeva, P., Narendra, R. Y., & Venkata, R. P. (2022). Research Journal of Chemistry and Environment.
Properties
IUPAC Name |
6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl-[4-[4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27F3N6O2/c23-22(24,25)16-2-5-26-19(14-16)29-11-9-28(10-12-29)17-3-7-30(8-4-17)20(32)18-15-27-31-6-1-13-33-21(18)31/h2,5,14-15,17H,1,3-4,6-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MODJPECFNZFYPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=C(C=N2)C(=O)N3CCC(CC3)N4CCN(CC4)C5=NC=CC(=C5)C(F)(F)F)OC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27F3N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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